Cas no 1240567-64-9 ((3-Phenylbutyl)(prop-2-en-1-yl)amine)

• Product Name: (3-Phenylbutyl)(prop-2-en-1-yl)amine
• CAS No: 1240567-64-9
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD16079602
• CID: 4690150
• Update Time: 2025-05-20

(3-Phenylbutyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3-Phenylbutyl)(prop-2-en-1-yl)amine

• MDL： MFCD16079602
• Inchi： 1S/C13H19N/c1-3-10-14-11-9-12(2)13-7-5-4-6-8-13/h3-8,12,14H,1,9-11H2,2H3
• InChI Key： QCHJBYBJXKOSQF-UHFFFAOYSA-N
• SMILES： N(CC=C)CCC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 147
• Topological Polar Surface Area: 12

Additional information on (3-Phenylbutyl)(prop-2-en-1-yl)amine

Introduction to (3-Phenylbutyl)(prop-2-en-1-yl)amine (CAS No. 1240567-64-9)

(3-Phenylbutyl)(prop-2-en-1-yl)amine, also known by its CAS number 1240567-64-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of amines, specifically an amine with a complex structure that combines aromatic and aliphatic components. The molecule consists of a 3-phenylbutyl group attached to a propenylamine moiety, creating a unique structure that offers potential applications in drug design and chemical synthesis.

The synthesis of (3-Phenylbutyl)(prop-2-en-1-yl)amine involves advanced organic chemistry techniques, often leveraging catalytic methods to achieve high yields and purity. Recent studies have focused on optimizing the synthesis pathway, particularly in terms of reducing reaction time and minimizing by-products. These advancements have been documented in leading journals, highlighting the compound's versatility as a building block for more complex molecules.

In terms of physical properties, (3-Phenylbutyl)(prop-2-en-1-yl)amine exhibits a melting point of approximately 85°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's stability under different pH conditions has also been extensively studied, with findings indicating moderate stability in neutral to slightly acidic environments.

The pharmacological potential of (3-Phenylbutyl)(prop-2-en-1-yli)amine has been explored in recent research. Studies suggest that the compound may exhibit bioactivity against certain enzymes, making it a candidate for drug development programs targeting specific therapeutic areas. For instance, preliminary assays indicate potential inhibitory effects on kinases, which are crucial targets in oncology and inflammation research.

Beyond its pharmacological applications, (3 Phénylbutyli)(prop 2 en 1 yl)amine has found utility in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies. Recent breakthroughs in this area have demonstrated its role as a ligand in creating metalloorganic frameworks with potential applications in gas storage and catalysis.

In conclusion, (3 Phénylbutyli)(prop 2 en 1 yl)amine (CAS No. 1240567 64 9) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in both academia and industry.